4-(Propane-1-sulfonamido)benzene-1-sulfonyl chloride
Description
4-(Propane-1-sulfonamido)benzene-1-sulfonyl chloride is a chemical compound that is widely used in scientific research. It is a sulfonamide derivative that has been found to have a wide range of applications in various fields of research. The compound is also known as p-toluenesulfonyl chloride or Tosyl chloride.
Scientific Research Applications
Synthesis and Characterization
Studies on sulfonamide compounds have demonstrated their significance in the field of chemical synthesis and material characterization. For instance, a study on the sulfonamide compound 4-methyl-N-(naphthalene-1-yl)benzene sulfonamide highlighted its synthesis and detailed characterization, including X-ray structural analysis and DFT studies, showcasing its potential in molecular engineering and material science applications (Sarojini et al., 2012).
Chemical Synthesis Applications
In chemical synthesis, compounds similar to 4-(Propane-1-sulfonamido)benzene-1-sulfonyl chloride have been utilized for the synthesis of complex molecules. A methodology described for the synthesis of sulfonated benzo[b]oxepinone and chromane derivatives exemplifies the utility of sulfonamide and sulfonyl chloride groups in facilitating novel synthetic routes (Yu et al., 2022).
Material Science and Engineering
Sulfonated poly(arylene ether sulfone)s block copolymers containing fluorenyl groups have been synthesized for applications in fuel-cell technology. This research demonstrates the role of sulfonation in enhancing material properties like proton conductivity, suggesting potential applications of related compounds in energy and environmental technologies (Bae et al., 2009).
Catalysis and Enzyme Inhibition
Newly synthesized sulfonamides based on benzene sulfonyl chlorides have shown promise in biological applications, including enzyme inhibition and antioxidant activity. This indicates the potential use of similar compounds in pharmaceutical research and development, highlighting their role in discovering new therapeutic agents (Danish et al., 2021).
properties
IUPAC Name |
4-(propylsulfonylamino)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClNO4S2/c1-2-7-16(12,13)11-8-3-5-9(6-4-8)17(10,14)15/h3-6,11H,2,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQQNJEQXJQSNQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)NC1=CC=C(C=C1)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Propane-1-sulfonamido)benzene-1-sulfonyl chloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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